alpha-Butylcinnamaldehyde
alpha-Butylcinnamaldehyde
2-Butyl-3-phenyl-2-propen-1-al is a member of cinnamaldehydes.
Brand Name:
Vulcanchem
CAS No.:
7492-44-6
VCID:
VC21218796
InChI:
InChI=1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3
SMILES:
CCCCC(=CC1=CC=CC=C1)C=O
Molecular Formula:
C13H16O
Molecular Weight:
188.26 g/mol
alpha-Butylcinnamaldehyde
CAS No.: 7492-44-6
Cat. No.: VC21218796
Molecular Formula: C13H16O
Molecular Weight: 188.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Butyl-3-phenyl-2-propen-1-al is a member of cinnamaldehydes. |
|---|---|
| CAS No. | 7492-44-6 |
| Molecular Formula | C13H16O |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | 2-benzylidenehexanal |
| Standard InChI | InChI=1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3 |
| Standard InChI Key | GFBCBQNBXRPRQD-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC/C(=C/C1=CC=CC=C1)/C=O |
| SMILES | CCCCC(=CC1=CC=CC=C1)C=O |
| Canonical SMILES | CCCCC(=CC1=CC=CC=C1)C=O |
| Boiling Point | 265.00 °C. @ 760.00 mm Hg |
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